Cas no 4320-93-8 (3-1,2,3Triazol-2-yl-propionitrile)

• Product Name: 3-1,2,3Triazol-2-yl-propionitrile
• CAS No: 4320-93-8
• MF: C₅H₆N₄
• MW: 122.12793970108
• MDL: MFCD09040577
• CID: 928840
• PubChem ID: 16227890
• Update Time: 2025-04-19

3-1,2,3Triazol-2-yl-propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,2,3-TRIAZOL-2-YL)PROPANENITRILE
• 3-(triazol-2-yl)propanenitrile
• 3-[1,2,3]triazol-2-yl-propionitrile
• N2-<2-Cyan-aethyl>-1,2,3-triazol
• DTXSID80585461
• Z238885214
• 4320-93-8
• AS-40261
• EN300-27315
• AKOS008093186
• MFCD09040577
• 3-1,2,3Triazol-2-yl-propionitrile

• MDL： MFCD09040577
• Inchi： 1S/C5H6N4/c6-2-1-5-9-7-3-4-8-9/h3-4H,1,5H2
• InChI Key： IHKCPSCMGQIIOH-UHFFFAOYSA-N
• SMILES： N1(CCC#N)N=CC=N1

Computed Properties

• Exact Mass: 122.05900
• Monoisotopic Mass: 122.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 305.8±44.0 °C at 760 mmHg
• Flash Point: 138.7±28.4 °C
• PSA: 54.50000
• LogP: 0.19178
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-1,2,3Triazol-2-yl-propionitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)